Cas no 4638-04-4 (2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane)

2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane structure
4638-04-4 structure
Product Name:2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane
CAS No:4638-04-4
MF:C12H14O2
MW:190.238363742828
MDL:MFCD00127764
CID:930340
PubChem ID:98437
Update Time:2025-04-19

2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane Chemical and Physical Properties

Names and Identifiers

    • [(o-allylphenoxy)methyl]oxirane
    • NSC130121; 2-((2-allylphenoxy)methyl)oxirane; AC1Q2AAL; ((o-Allylphenoxy)methyl)oxirane; 3-(2-allylphenoxy)-1,2-epoxypropane; 1,2-epoxy-3-(2-allylphenoxy)-propane; CTK5J4042; AC1Q565C; o-allylphenyl glycidyl ether; 2-(2-allyl-phenoxymethyl)-oxirane; 2-((2-allylphenoxy)methyl)-oxirane; 2-[(2-allylphenoxy)methyl]oxirane; (+/-)-2-((2-allylphenoxy)methyl)oxirane;
    • 2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane
    • 1,2-Epoxy-3-(2-Allylphenoxy)-Propane
    • EN300-22505
    • SCHEMBL251705
    • VS-08701
    • NSC130121
    • 4638-04-4
    • AKOS001176755
    • 2-[(2-prop-2-enylphenoxy)methyl]oxirane
    • AKOS016051065
    • STK802053
    • ((o-Allylphenoxy)methyl)oxirane
    • o-allyl phenyl glycidyl ether
    • BBL028234
    • 2-allylphenyl glycidyl ether
    • EINECS 225-064-9
    • NSC-130121
    • Z147642838
    • 1-(2-allylphenoxy)-2,3-epoxypropane
    • NS00047351
    • 2-[(2-allylphenoxy)methyl]oxirane
    • o-allylphenyl glycidyl ether
    • 2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
    • NSC 130121
    • 2-[2-(prop-2-en-1-yl)phenoxymethyl]oxirane
    • MDL: MFCD00127764
    • Inchi: 1S/C12H14O2/c1-2-5-10-6-3-4-7-12(10)14-9-11-8-13-11/h2-4,6-7,11H,1,5,8-9H2
    • InChI Key: XENMLDGAMXHYMH-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=CC=1CC=C

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.8Ų

Experimental Properties

  • Density: 1.067
  • Boiling Point: 278.8°C at 760 mmHg
  • Flash Point: 108.2°C
  • Refractive Index: 1.537
  • PSA: 21.76
  • LogP: 2.19270

2-{2-(prop-2-en-1-yl)phenoxymethyl}oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22505-0.05g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
0.05g
$46.0 2024-06-20
Enamine
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Enamine
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4638-04-4 95%
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$105.0 2024-06-20
Enamine
EN300-22505-0.5g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
0.5g
$197.0 2024-06-20
Enamine
EN300-22505-1.0g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
1.0g
$284.0 2024-06-20
Enamine
EN300-22505-2.5g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
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$558.0 2024-06-20
Enamine
EN300-22505-5.0g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
5.0g
$825.0 2024-06-20
Enamine
EN300-22505-10.0g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
10.0g
$1224.0 2024-06-20
Enamine
EN300-22505-1g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
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$284.0 2023-09-15
Enamine
EN300-22505-5g
2-{[2-(prop-2-en-1-yl)phenoxy]methyl}oxirane
4638-04-4 95%
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$825.0 2023-09-15
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